Cas no 1804358-72-2 (Methyl 4-(fluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-acetate)

• Product Name: Methyl 4-(fluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-acetate
• CAS No: 1804358-72-2
• MF: C₁₀H₈F₄INO₃
• MW: 393.073509216309
• CID: 4814196
• Update Time: 2025-10-29

Methyl 4-(fluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(fluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-acetate

• Inchi： 1S/C10H8F4INO3/c1-18-7(17)2-5-4-16-9(19-10(12,13)14)8(15)6(5)3-11/h4H,2-3H2,1H3
• InChI Key： BQQAYTUKDKTODU-UHFFFAOYSA-N
• SMILES： IC1=C(N=CC(CC(=O)OC)=C1CF)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 316
• XLogP3: 2.9
• Topological Polar Surface Area: 48.4

Additional information on Methyl 4-(fluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-acetate

Methyl 4-(fluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1804358-72-2)

Methyl 4-(fluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-acetate is a highly specialized organic compound with the CAS registry number 1804358-72-2. This compound belongs to the class of pyridine derivatives, which are widely studied in medicinal chemistry and materials science due to their unique electronic properties and potential applications in drug design. The structure of this compound features a pyridine ring substituted with a methyl ester group at position 5, a trifluoromethoxy group at position 2, an iodo group at position 3, and a fluoromethyl group at position 4. These substituents collectively contribute to its distinct chemical reactivity and physical properties.

The synthesis of Methyl 4-(fluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-acetate involves a series of multi-step reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and esterification processes. Recent advancements in catalytic methodologies have enabled the efficient construction of such complex molecules with high purity and yield. For instance, the use of palladium-catalyzed cross-coupling reactions has been pivotal in introducing the iodo and fluoromethyl groups onto the pyridine ring. These methods not only enhance the scalability of the synthesis but also align with green chemistry principles by minimizing waste and reducing energy consumption.

One of the most intriguing aspects of this compound is its potential application in drug discovery. Pyridine derivatives are known for their ability to modulate various biological targets, such as kinases, ion channels, and G-protein coupled receptors (GPCRs). The presence of electron-withdrawing groups like trifluoromethoxy and iodo substituents can significantly influence the electronic environment of the pyridine ring, making it an attractive candidate for binding to protein targets. Recent studies have demonstrated that similar compounds exhibit potent inhibitory activity against cancer-related kinases, suggesting that Methyl 4-(fluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-acetate could serve as a lead compound for developing anti-cancer therapies.

In addition to its medicinal applications, this compound has shown promise in materials science. The combination of electron-withdrawing groups on the pyridine ring imparts unique electronic properties, making it suitable for applications in organic electronics. For example, derivatives of this compound have been explored as components in light-emitting diodes (LEDs) and organic photovoltaic devices. The fluoromethyl and trifluoromethoxy groups enhance the stability and charge transport properties of the material, which are critical for device performance.

From a toxicological perspective, understanding the safety profile of Methyl 4-(fluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-acetate is essential for its safe handling and application in pharmaceuticals. Recent toxicity studies have focused on assessing its potential genotoxicity and acute toxicity in experimental models. Preliminary results indicate that while the compound exhibits moderate cytotoxicity against certain cell lines, its genotoxic potential appears to be low under standard experimental conditions. However, further long-term studies are required to fully characterize its safety profile.

The development of analytical methods for accurately determining the purity and stability of Methyl 4-(fluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-acetate has also been an area of active research. Advanced techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography have been employed to confirm its molecular structure and assess its physical properties. These methods provide critical insights into the compound's behavior under various conditions, which is essential for optimizing its synthesis and application.

In conclusion, Methyl 4-(fluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1804358-72-2) represents a cutting-edge molecule with diverse applications across medicinal chemistry and materials science. Its unique structure endows it with remarkable chemical reactivity and electronic properties, making it a valuable tool for advancing drug discovery and developing next-generation electronic materials. As research continues to uncover new insights into its properties and applications, this compound is poised to play a significant role in shaping future innovations across multiple disciplines.